N-ethyl-7-(3-hydroxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: N-ethyl-7-(3-hydroxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C17H19N5O3/c1-2-19-16(24)11-10-12-15(22(14(11)18)8-5-9-23)20-13-6-3-4-7-21(13)17(12)25/h3-4,6-7,10,18,23H,2,5,8-9H2,1H3,(H,19,24)
• Standard InChI Key: NEQFPGKNNJQPRX-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=N)CCCO

Introduction

Table 1: Key Features of the Compound

Property	Description
Functional Groups	Imino (-C=NH), amide (-CONH), hydroxyl (-OH)
Structural Highlights	Triazatricyclic system with fused rings
Solubility	Likely influenced by polar groups (hydroxy and amide)
Molecular Weight	Requires calculation based on formula

Synthesis Pathways

The synthesis of such compounds typically involves multi-step reactions combining cyclization and functional group modification. While specific synthetic methods for this compound are unavailable in the provided data, similar triazatricyclic compounds are synthesized using:

• Cyclization Reactions: Formation of the tricyclic framework through condensation reactions.

• Functionalization: Introduction of hydroxypropyl and ethyl groups via alkylation or substitution reactions.

Potential Applications

Compounds with triazatricyclic frameworks often exhibit significant biological activity due to their structural complexity and functional diversity.

Table 2: Potential Applications

Field	Application
Pharmaceuticals	Potential use as enzyme inhibitors or receptor agonists
Medicinal Chemistry	Exploration for antimicrobial or anticancer activities
Material Science	Possible use in designing functional materials due to unique ring systems

Related Research

Although no direct studies on this specific compound were found in the search results, related triazatricyclic compounds have been extensively studied:

• Biological Activity:

  • Compounds with similar frameworks have been evaluated for anti-inflammatory properties using molecular docking studies.

  • Triazatricyclic derivatives have shown promise as enzyme inhibitors in pharmaceutical research.

• Chemical Modifications:

  • Functionalization of tricyclic cores has been explored to enhance solubility and bioavailability.

  • Substitution at specific positions (e.g., hydroxypropyl group) can modulate biological activity.

Challenges:

• The synthesis of such complex molecules can be resource-intensive.

• Limited solubility or stability may hinder practical applications.

Future Directions:

• Investigate pharmacological properties through computational modeling and experimental assays.

• Optimize synthetic routes to improve yield and scalability.

• Explore derivatives by modifying substituents like the hydroxypropyl group.